Cas no 896027-54-6 (2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 896027-54-6
• MF: C₁₉H₁₅F₃N₄O₂S₂
• MW: 452.473211526871
• CID: 6431476
• PubChem ID: 18561229
• Update Time: 2025-06-08

2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide
• N-[5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• F1838-2397
• 2-{[5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 896027-54-6
• AKOS024613311
• N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide

• Inchi： 1S/C19H15F3N4O2S2/c20-19(21,22)13-7-4-8-14(10-13)23-16(28)11-29-18-26-25-17(30-18)24-15(27)9-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,23,28)(H,24,25,27)
• InChI Key： ZOTUCDQMPDHSTK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(CC2C=CC=CC=2)=O)S1)CC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 452.05885257g/mol
• Monoisotopic Mass: 452.05885257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide

Introduction to Compound with CAS No. 896027-54-6 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 896027-54-6 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. The chemical name of this compound is 2-{5-(2-phenylacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}-N-3-(trifluoromethyl)phenylacetamide, which suggests a complex and multifaceted structure. This compound belongs to a class of heterocyclic molecules that are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound features several key functional groups that contribute to its unique chemical properties. The presence of a thiadiazole ring is particularly noteworthy, as thiadiazoles are well-documented for their antimicrobial, antiviral, and anti-inflammatory properties. The thiadiazole ring in this compound is further modified with a sulfanyl group, which enhances its reactivity and binding affinity to biological targets.

In addition to the thiadiazole moiety, the compound also contains a phenylacetamide group and a trifluoromethylphenylacetamide moiety. These groups are known to improve the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group, in particular, is often incorporated into pharmaceuticals to enhance their binding affinity and pharmacological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new drugs. Studies have shown that molecules containing thiadiazole rings exhibit promising activity against various diseases, including cancer, infectious diseases, and inflammatory conditions. The compound with CAS No. 896027-54-6 is no exception and has been the subject of several investigations aimed at uncovering its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The combination of the thiadiazole ring, sulfanyl group, phenylacetamide, and trifluoromethylphenylacetamide moieties creates a molecule that can potentially bind to enzymes and receptors involved in various disease pathways. This multifunctionality makes it an attractive candidate for further development as a lead compound in drug discovery.

The synthesis of this compound involves a series of intricate chemical reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole core, which is then functionalized with the sulfanyl group. Subsequent steps involve the introduction of the phenylacetamide and trifluoromethylphenylacetamide moieties, each requiring precise control over reaction conditions.

In terms of biological activity, preliminary studies have suggested that this compound exhibits significant potential as an anti-inflammatory agent. In vitro experiments have shown that it can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly promising given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for treating various inflammatory conditions.

Furthermore, research has also indicated that this compound may have anticancer properties. Studies using cell culture models have demonstrated that it can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further investigation as a potential chemotherapeutic agent.

The pharmacokinetic properties of this compound are another area of interest. Due to the presence of the trifluoromethyl group and other lipophilic moieties, it is expected to have good oral bioavailability. Additionally, the metabolic stability provided by these groups suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.

Future research aims to explore the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further development efforts. Additionally, studies will be conducted to assess its safety profile and optimize its pharmacokinetic properties through structural modifications.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS No. 896027-54-6 represents an exciting example of how innovative molecular design can lead to novel therapeutic agents with significant clinical implications.

In conclusion, Compound with CAS No. 896027-54-6 is a structurally complex molecule with promising biological activities. Its unique combination of functional groups makes it an attractive candidate for further development as a lead compound in drug discovery. With ongoing research focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties, this compound holds great potential for contributing to advancements in modern medicine.